molecular formula C16H22N2O2S B213882 2-[(Cyclobutylcarbonyl)amino]-4,5,6,7,8,9-hexahydrocycloocta[b]thiophene-3-carboxamide

2-[(Cyclobutylcarbonyl)amino]-4,5,6,7,8,9-hexahydrocycloocta[b]thiophene-3-carboxamide

Cat. No. B213882
M. Wt: 306.4 g/mol
InChI Key: IOXRYIPGVYEAKC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-[(Cyclobutylcarbonyl)amino]-4,5,6,7,8,9-hexahydrocycloocta[b]thiophene-3-carboxamide is a chemical compound that has gained significant interest in scientific research due to its potential applications in the field of medicine. This compound belongs to the class of cyclic peptides and has been found to exhibit promising biological activities.

Mechanism of Action

The mechanism of action of 2-[(Cyclobutylcarbonyl)amino]-4,5,6,7,8,9-hexahydrocycloocta[b]thiophene-3-carboxamide is not yet fully understood. However, studies have shown that this compound interacts with various cellular targets, such as enzymes and receptors, to exert its biological effects. For example, it has been found to inhibit the activity of certain enzymes, such as acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This inhibition leads to an increase in the levels of acetylcholine in the brain, which can improve cognitive function.
Biochemical and Physiological Effects
Studies have shown that 2-[(Cyclobutylcarbonyl)amino]-4,5,6,7,8,9-hexahydrocycloocta[b]thiophene-3-carboxamide has a wide range of biochemical and physiological effects. It has been found to exhibit antimicrobial and antifungal properties by disrupting the cell membrane of microorganisms. This compound has also been found to have anti-inflammatory properties by inhibiting the production of inflammatory cytokines. In addition, it has been found to have antitumor properties by inducing apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-[(Cyclobutylcarbonyl)amino]-4,5,6,7,8,9-hexahydrocycloocta[b]thiophene-3-carboxamide in lab experiments is its high potency and selectivity. This compound has been found to exhibit its biological effects at low concentrations, making it an ideal candidate for drug development. However, one of the limitations of using this compound in lab experiments is its low solubility in aqueous solutions, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research on 2-[(Cyclobutylcarbonyl)amino]-4,5,6,7,8,9-hexahydrocycloocta[b]thiophene-3-carboxamide. One of the areas of focus is the development of novel drug delivery systems that can improve the solubility and bioavailability of this compound. Another area of focus is the investigation of the potential applications of this compound in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in other areas of medicine, such as immunology and oncology.
Conclusion
In conclusion, 2-[(Cyclobutylcarbonyl)amino]-4,5,6,7,8,9-hexahydrocycloocta[b]thiophene-3-carboxamide is a promising compound that has gained significant interest in scientific research due to its potential applications in the field of medicine. The synthesis method of this compound involves the reaction of cyclobutyl isocyanate with 1,4,5,6,7,8-hexahydro-3H-cycloocta[b]thiophene-2-carboxylic acid. This compound has been found to exhibit a wide range of biological activities, including antimicrobial, antifungal, antitumor, and anti-inflammatory properties. While there are limitations to using this compound in lab experiments, there are several future directions for research that can help improve its potential applications in medicine.

Synthesis Methods

The synthesis of 2-[(Cyclobutylcarbonyl)amino]-4,5,6,7,8,9-hexahydrocycloocta[b]thiophene-3-carboxamide involves the reaction of cyclobutyl isocyanate with 1,4,5,6,7,8-hexahydro-3H-cycloocta[b]thiophene-2-carboxylic acid. The reaction takes place in the presence of a suitable solvent and a catalyst, such as triethylamine. The product obtained is then purified using various techniques, such as column chromatography, to obtain the final compound in high yield and purity.

Scientific Research Applications

2-[(Cyclobutylcarbonyl)amino]-4,5,6,7,8,9-hexahydrocycloocta[b]thiophene-3-carboxamide has been extensively studied for its potential applications in the field of medicine. It has been found to exhibit a wide range of biological activities, including antimicrobial, antifungal, antitumor, and anti-inflammatory properties. This compound has also been found to have potential applications in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease.

properties

Product Name

2-[(Cyclobutylcarbonyl)amino]-4,5,6,7,8,9-hexahydrocycloocta[b]thiophene-3-carboxamide

Molecular Formula

C16H22N2O2S

Molecular Weight

306.4 g/mol

IUPAC Name

2-(cyclobutanecarbonylamino)-4,5,6,7,8,9-hexahydrocycloocta[b]thiophene-3-carboxamide

InChI

InChI=1S/C16H22N2O2S/c17-14(19)13-11-8-3-1-2-4-9-12(11)21-16(13)18-15(20)10-6-5-7-10/h10H,1-9H2,(H2,17,19)(H,18,20)

InChI Key

IOXRYIPGVYEAKC-UHFFFAOYSA-N

SMILES

C1CCCC2=C(CC1)C(=C(S2)NC(=O)C3CCC3)C(=O)N

Canonical SMILES

C1CCCC2=C(CC1)C(=C(S2)NC(=O)C3CCC3)C(=O)N

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.